Cas no 17017-83-3 (Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1))

Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1) structure
17017-83-3 structure
Product Name:Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1)
CAS No:17017-83-3
MF:C28H49KO5S
MW:536.848969221115
CID:153673
PubChem ID:23696763
Update Time:2025-04-19

Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1)
    • potassium 2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropanesulphonate
    • potassium,2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonate
    • 2-(2,5-Dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonic acid potassium salt
    • NS00054200
    • EINECS 241-092-4
    • DTXSID40168815
    • R2R6VXU8EY
    • Benzeneethanesulfonic acid, 2,5-dihydroxy-beta,beta-dimethyl-4-octadecyl-, potassium salt (1:1)
    • POTASSIUM 2-(2,5-DIHYDROXY-4-OCTADECYLPHENYL)-2-METHYLPROPANESULFONATE
    • Benzeneethanesulfonic acid, 2,5-dihydroxy-beta,beta-dimethyl-4-octadecyl-, potassium salt
    • 17017-83-3
    • potassium;2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonate
    • Inchi: 1S/C28H50O5S.K/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-21-27(30)25(22-26(24)29)28(2,3)23-34(31,32)33;/h21-22,29-30H,4-20,23H2,1-3H3,(H,31,32,33);/q;+1/p-1
    • InChI Key: JVUSYQDCMILMHT-UHFFFAOYSA-M
    • SMILES: [K+].S(CC(C)(C)C1C=C(C(=CC=1O)CCCCCCCCCCCCCCCCCC)O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 536.29397
  • Monoisotopic Mass: 536.293777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 20
  • Complexity: 605
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 97.66

Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1) Related Literature

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